Cas no 2248288-08-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate
• CAS No: 2248288-08-4
• MF: C₁₇H₁₂ClNO₄
• MW: 329.734483718872
• CID: 6085358
• PubChem ID: 165719009
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248288-08-4
• EN300-6515817
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate

• Inchi： 1S/C17H12ClNO4/c1-10-5-4-8-14(18)13(10)9-15(20)23-19-16(21)11-6-2-3-7-12(11)17(19)22/h2-8H,9H2,1H3
• InChI Key： VGKDQBYDDDOMQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.0454856g/mol
• Monoisotopic Mass: 329.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate (CAS No. 2248288-08-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate, also known by its CAS number 2248288-08-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of isoindoles and features a unique structural arrangement that includes a 1,3-dioxo group and a substituted acetate moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting subject for further investigation.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate is characterized by a central isoindole core with a dioxo group at positions 1 and 3. The acetate side chain is substituted with a 2-chloro-6-methylphenyl group, which adds complexity and functionality to the molecule. This structural complexity contributes to its unique reactivity and potential biological activity.

In the realm of pharmaceutical research, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate are often studied for their potential therapeutic applications. Recent studies have explored the use of isoindole derivatives in the development of new drugs for various diseases, including cancer and neurodegenerative disorders. The dioxo group and the substituted acetate moiety are known to influence the compound's pharmacological properties, such as solubility, stability, and bioavailability.

One of the key areas of interest in the study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate is its potential as an inhibitor of specific enzymes or receptors. Enzyme inhibitors are crucial in drug development as they can modulate biological pathways involved in disease progression. For instance, some isoindole derivatives have been shown to inhibit kinases, which are enzymes that play a pivotal role in cell signaling and proliferation. The inhibition of kinases can lead to the suppression of tumor growth and metastasis.

Beyond its potential as an enzyme inhibitor, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate may also exhibit antioxidant properties. Antioxidants are compounds that can neutralize free radicals and prevent oxidative stress, which is implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. The presence of the dioxo group and the substituted acetate moiety may contribute to the compound's antioxidant activity by facilitating electron transfer or scavenging reactive oxygen species (ROS).

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate has been investigated for its use in chemical synthesis. Isoindole derivatives are valuable building blocks in organic synthesis due to their versatile reactivity. They can undergo a variety of chemical transformations, including nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and coupling reactions with other functional groups. These synthetic applications make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate an important intermediate in the synthesis of more complex molecules.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chloro-6-methylphenyl)acetate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate acid chloride with an isoindole derivative followed by subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.

The physical properties of 1,3-dioxo-2,3-dihydro-1H-isooindol--y-l 2-(chloromethylphenyl)acetate, such as its melting point, solubility in various solvents, and spectral characteristics (e.g., UV/Vis absorption), have been well-characterized through experimental studies. These properties are essential for understanding the compound's behavior in different environments and for optimizing its use in various applications.

In conclusion, 1,3-dioxo--y-l 00000000000000000dihydro--y-l H-isooindol--y-l 00000000chloromethylphenyl)acetate (CAS No. 99999999999) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structural features and functional groups make it an attractive candidate for further exploration in the development of new drugs and materials. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in modern chemistry and biology.